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Introduction
While the +2 oxidation state of nickel is the most prevalent in biological systems, the transient

and highly reactive Nickel(III) species plays a critical, albeit often fleeting, role in the catalytic

cycles of several key enzymes. This technical guide provides an in-depth exploration of the

function of Ni(III) in these vital biocatalysts. By delving into the quantitative data, detailed

experimental methodologies, and the intricate signaling pathways, we aim to provide a

comprehensive resource for researchers and professionals in the fields of biochemistry,

bioinorganic chemistry, and drug development. The unique redox properties of the Ni(III)/Ni(II)

couple are harnessed by nature to perform challenging chemical transformations, making the

study of these enzymes a fascinating frontier in our understanding of metalloenzymology.

Nickel Superoxide Dismutase (NiSOD): A Sentinel
Against Oxidative Stress
Nickel Superoxide Dismutase (NiSOD) is a critical enzyme that protects organisms from the

damaging effects of superoxide radicals. The catalytic mechanism of NiSOD hinges on the

reversible oxidation and reduction of the nickel center, cycling between the Ni(II) and Ni(III)

states.[1][2]

Quantitative Data for Ni(III) in NiSOD
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Parameter Value Method Reference(s)

Redox Potential

(Ni(III)/Ni(II))

~ +0.30 V (vs. SHE) at

pH 7

Electrochemical

measurements and

theoretical

calculations

[3]

kcat
0.71 x 109 M-1s-1 (at

pH 7.5)
Pulse radiolysis [4]

Coordination

Geometry of Ni(III)
Square pyramidal X-ray Crystallography [2][5]

Ni(III) Ligands

Cys2 (thiolate), Cys6

(thiolate), His1

(imidazole, axial), N-

terminal amine, Cys2

(amide)

X-ray Crystallography [2][5]

EPR g-values (for a

Ni(III) model complex)
g = 2.30, 2.23, 2.01 EPR Spectroscopy [4]

Catalytic Cycle of NiSOD
The catalytic cycle of NiSOD involves a two-step process where the nickel center first reduces

a superoxide molecule to hydrogen peroxide and is itself oxidized to Ni(III). In the second step,

the Ni(III) center is reduced back to Ni(II) by oxidizing a second superoxide molecule to

dioxygen.[6]
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Legend

Ni(II)-SOD Ni(III)-SOD
O₂⁻ + 2H⁺ → H₂O₂

O₂⁻ → O₂

Oxidation of Ni Reduction of Ni

Legend

MCR-Ni(I)

MCR-Ni(III)-CH₃
+ CH₃-SCoM

MCR-Ni(II)

+ CoBSH
- CH₄

- CoM-S-S-CoB

+ 2e⁻

Substrate Binding Product Release Reduction
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Legend

ACS-Ni(I) [ACS-Ni(III)-CH₃]
+ CH₃⁺

[ACS-Ni(III)-COCH₃]+ CO ACS-Ni(I)

+ CoA-SH
- Acetyl-CoA

- 2e⁻

Methylation Carbonylation Thiolysis & Regeneration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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